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Compound of Interest

Compound Name: Butyrospermol

Cat. No.: B1668138

Essential Safety and Handling Guide for
Butyrospermol

Disclaimer: This document provides essential safety and logistical information for handling
Butyrospermol based on general laboratory safety principles for solid organic compounds. A
specific Safety Data Sheet (SDS) for pure Butyrospermol is not readily available. Therefore, it
is crucial to conduct a thorough risk assessment before handling this compound.[1][2][3][4][5]
This guidance is intended for use by trained professionals, including researchers, scientists,

and drug development experts.

Butyrospermol is a naturally occurring triterpene alcohol found in various plants, including the
shea tree (Butyrospermum parkii).[6] While ingredients derived from shea butter are generally
considered to have low toxicity, the hazards of the pure compound have not been extensively
studied.[7][8][9] Therefore, treating Butyrospermol with a prudent level of caution is essential.

Risk Assessment and Planning

Before any handling of Butyrospermol, a comprehensive risk assessment is mandatory.[1][2]
This is especially critical in the absence of a specific SDS. The assessment should consider the
quantity of the substance being used, the nature of the procedure, and the potential for dust

generation.

Key considerations for your risk assessment should include:
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» Potential Hazards: Although not well-documented for the pure compound, consider potential
skin or eye irritation from the powder. The flammability of fine organic powders should also
be considered.

o Exposure Routes: The primary routes of exposure are inhalation of the powder and skin
contact.[1] Ingestion is also a possibility in case of poor laboratory hygiene.

o Control Measures: Implement a combination of engineering controls, administrative controls,
and personal protective equipment (PPE) to minimize exposure.

Personal Protective Equipment (PPE)

A standard suite of PPE is required for handling Butyrospermol powder to prevent contact and
inhalation.

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are mandatory.[10][11]
[12] Gloves should be inspected for any damage before use and disposed of properly after
handling the compound.

Eye Protection: Safety glasses with side shields are the minimum requirement.[10] For
procedures with a higher risk of splashing or dust generation, chemical splash goggles
should be worn.[13]

Skin and Body Protection: A laboratory coat is essential to protect street clothing and skin
from contamination.[10] Ensure it is fully buttoned.

Respiratory Protection: If there is a risk of inhaling dust, such as when weighing or
transferring large quantities of the powder, a respirator may be necessary.[14] Work should
ideally be conducted in a fume hood or a ventilated enclosure to minimize airborne patrticles.
[14][15]

Handling and Operational Plan

Adherence to standard laboratory operating procedures is crucial for the safe handling of
Butyrospermol.

o Receiving and Storage: Upon receipt, label the container with the date. Store
Butyrospermol in a cool, dry, and well-ventilated area, away from incompatible materials.
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[11]
o Weighing and Transfer:

o Handle Butyrospermol powder in a designated area, such as a chemical fume hood or a
powder handling enclosure, to contain any dust.[14][15]

o Use disposable weigh boats to avoid cross-contamination.[15]

o When transferring the powder, do so carefully to minimize the creation of airborne dust.
Avoid pouring the powder from a height.[15]

o Keep the container sealed when not in use.[15]
e General Hygiene:
o Do not eat, drink, or apply cosmetics in the laboratory.[16]

o Wash hands thoroughly with soap and water after handling the compound, before leaving
the laboratory, and before eating or drinking.[16]

Disposal Plan

Proper disposal of chemical waste is essential to ensure safety and environmental protection.

» Waste Identification: Butyrospermol, in the absence of definitive hazard data, should be

treated as chemical waste.
e Solid Waste:

o Contaminated materials such as gloves, weigh boats, and paper towels should be
collected in a designated, labeled hazardous waste container.

o For the disposal of unused or expired Butyrospermol, it should be treated as chemical
waste and disposed of through your institution's hazardous waste management program.

e Liquid Waste: If Butyrospermol is dissolved in a solvent, the resulting solution should be
collected in an appropriate, labeled liquid hazardous waste container.
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Physicochemical and Toxicological Data

The following table summarizes the available quantitative data for Butyrospermol. Note the
absence of specific toxicity data.

Property Value Source
Chemical Formula C30H500 [6]
Molecular Weight 426.7 g/mol [6]
Appearance Solid (powder/crystalline) Assumed
logP 7.95 [17]
Topological Polar Surface Area

20.23 A2 [17]
(TPSA)

No data available for the pure

o compound. Ingredients derived

Acute Toxicity (Oral) N/A

from shea butter have low

toxicity.[7][8][9]

Predicted to have low
) o potential.[17] Shea butter-
Skin Sensitization ) ) ) N/A
derived ingredients are not

considered sensitizers.[7][9]

. . Predicted to be non-
Carcinogenicity ) ) N/A
carcinogenic.[17]

Visualizations
Workflow for Handling a Chemical with an Unavailable
SDS

The following diagram outlines the logical steps to be taken when handling a chemical for
which a specific Safety Data Sheet is not available.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1668138?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Butyrospermol
https://pubchem.ncbi.nlm.nih.gov/compound/Butyrospermol
https://neist.res.in/neimpdb/detailphyto.php?phyto=Butyrospermol
https://neist.res.in/neimpdb/detailphyto.php?phyto=Butyrospermol
http://www.cir-safety.org/sites/default/files/shea032016slr.pdf
https://www.cir-safety.org/sites/default/files/shea092016tent.pdf
https://www.cir-safety.org/sites/default/files/shea042017tent.pdf
https://neist.res.in/neimpdb/detailphyto.php?phyto=Butyrospermol
http://www.cir-safety.org/sites/default/files/shea032016slr.pdf
https://www.cir-safety.org/sites/default/files/shea042017tent.pdf
https://neist.res.in/neimpdb/detailphyto.php?phyto=Butyrospermol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: New Chemical (Butyrospermol) Received

l

Search for Specific Safety Data Sheet (SDS)

Conduct a General Risk Assessment

Follow SDS Guidelines for PPE, Handling, and Disposal

Consult General Laboratory Safety Protocols

l

Define PPE Requirements:
- Lab Coat
- Safety Glasses/Goggles
- Nitrile Gloves
- Respirator (if needed)

l

Establish Safe Handling Procedures:
- Use Fume Hood/Enclosure
- Minimize Dust
- Good Housekeeping

;

Determine Waste Disposal Route:
- Treat as Chemical Waste

.

Proceed with Experiment

i

End

Click to download full resolution via product page

Caption: Workflow for Handling Butyrospermol in the Absence of a Specific SDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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